Cas no 62585-46-0 (Octanoic acid, 6-(2-cyanoethoxy)hexyl ester)

Octanoic acid, 6-(2-cyanoethoxy)hexyl ester structure
62585-46-0 structure
Product Name:Octanoic acid, 6-(2-cyanoethoxy)hexyl ester
CAS No:62585-46-0
MF:C17H31NO3
MW:297.432945489883
CID:439085
PubChem ID:71384930
Update Time:2025-04-19

Octanoic acid, 6-(2-cyanoethoxy)hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 6-(2-cyanoethoxy)hexyl ester
    • 6-(2-cyanoethoxy)hexyl octanoate
    • 62585-46-0
    • DTXSID60807178
    • Inchi: 1S/C17H31NO3/c1-2-3-4-5-8-12-17(19)21-16-10-7-6-9-14-20-15-11-13-18/h2-12,14-16H2,1H3
    • InChI Key: WQHZCGHUBXJONR-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)CCCCCCOCCC#N

Computed Properties

  • Exact Mass: 297.23053
  • Monoisotopic Mass: 297.23039385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32
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